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Compound of Interest

Compound Name: Maneb

Cat. No.: B1676018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Maneb, a manganese-containing ethylene-bis-dithiocarbamate (EBDC) fungicide, has been

widely used in agriculture to control a broad spectrum of fungal diseases on fruits, vegetables,

and field crops. Understanding its environmental fate and persistence is crucial for assessing

its potential ecological impact and ensuring its safe use. This technical guide provides an in-

depth overview of the current scientific knowledge regarding the environmental degradation,

persistence, and mobility of Maneb and its principal metabolite, ethylenethiourea (ETU).

Physicochemical Properties
A summary of the key physicochemical properties of Maneb is presented below. These

properties influence its behavior and transport in the environment.
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Property Value Reference

Chemical Name

Manganese

ethylenebis(dithiocarbamate)

(polymeric)

[1]

CAS Number 12427-38-2 [1]

Molecular Formula (C₄H₆MnN₂S₄)n [1]

Molecular Weight 265.29 g/mol (monomer) [1]

Water Solubility 6 mg/L [1]

Vapor Pressure Negligible at 20 °C [1]

Appearance Yellow powder [1]

Environmental Fate and Persistence
Maneb is characterized by its relatively low persistence in the environment, readily

transforming into other compounds. Its primary and most significant degradation product is

ethylenethiourea (ETU), which exhibits greater persistence and mobility.[1]

Degradation in Soil
Maneb degradation in soil occurs under both aerobic and anaerobic conditions.[1] The field

half-life of Maneb is reported to be between 12 and 36 days.[1] The primary degradation

pathway in soil involves the formation of ETU.[1] The degradation of Maneb in soil is influenced

by factors such as soil type, organic matter content, and microbial activity.

Table 1: Aerobic and Anaerobic Soil Metabolism of Maneb

Condition Half-life (DT₅₀) Metabolites Reference

Aerobic < 2 days ETU, EU, CO₂ [2]

Anaerobic 8 days ETU, EU [2]

Degradation in Water
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In aquatic environments, Maneb undergoes rapid degradation. Under anaerobic aquatic

conditions, Maneb can degrade completely within one hour.[1] Hydrolysis is a key degradation

process, and its rate is influenced by pH and temperature. The half-life of Maneb in water at pH

5-9 is reported to be less than one day.[2] Identified hydrolysis products include ethylene

bisisothiocyanate sulfide (EBIS), ethylenethiourea (ETU), and ethyleneurea (EU).[2]

Photolysis also contributes to the degradation of Maneb in water. Aqueous photolysis studies

have shown that the half-life of Maneb can be less than 3 hours with complete disappearance.

[2] Photodegradation products include EBIS, ETU, ethylenediamine (EDA), and EU.[2]

Table 2: Hydrolysis and Photolysis of Maneb in Water

Condition Half-life (DT₅₀)
Degradation
Products

Reference

Hydrolysis (pH 5-9) < 1 day EBIS, ETU, EU [2]

Aqueous Photolysis < 3 hours EBIS, ETU, EDA, EU [2]

Mobility and Transport
Maneb itself exhibits low mobility in soil. It is strongly bound by most soils and has low water

solubility, which limits its potential to leach into groundwater.[1] Studies have shown that

Maneb residues generally do not leach below the top 5 inches of soil.[1] The soil adsorption

coefficient (Koc) for Maneb is estimated to be 240, suggesting moderate mobility; however, it is

often considered to be immobile due to its rapid degradation and strong binding to soil

particles.[3]

In contrast, its primary metabolite, ETU, is more mobile due to its higher water solubility and

weaker adsorption to soil particles.[2] This presents a potential concern for groundwater

contamination.

Table 3: Soil Adsorption and Mobility of Maneb and ETU
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Compound Koc (mL/g)
Mobility
Classification

Reference

Maneb 240
Moderate (often

considered immobile)
[3]

ETU 0.71 - 1.13 (Kd) High [2]

Bioaccumulation
The potential for Maneb to bioaccumulate in aquatic organisms is considered to be low. A study

on golden ide fish measured a bioconcentration factor (BCF) of less than 10.[3] This low BCF

value suggests that Maneb is not likely to accumulate to significant levels in the tissues of

aquatic organisms.

Table 4: Bioaccumulation Potential of Maneb

Organism
Bioconcentration
Factor (BCF)

Conclusion Reference

Golden Ide (Leuciscus

idus melanotus)
< 10

Low bioaccumulation

potential
[3]

Degradation Pathway of Maneb
The degradation of Maneb proceeds through several key intermediates, with ethylenethiourea

(ETU) being the most significant from an environmental and toxicological perspective. The

following diagram illustrates the primary degradation pathway.

Maneb Ethylenebisisothiocyanate
sulfide (EBIS)

Hydrolysis/
Photolysis

Ethylenethiourea (ETU)

Ethylenediamine (EDA)

Ethyleneurea (EU) CO₂
Mineralization
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Caption: Primary degradation pathway of Maneb to its major metabolites.

Experimental Protocols
The environmental fate of Maneb has been investigated through a variety of laboratory and

field studies. The following sections provide an overview of the typical experimental

methodologies employed.

Soil Metabolism Studies
Aerobic and anaerobic soil metabolism studies are conducted to determine the rate and

pathway of Maneb degradation in soil.
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Caption: General workflow for a soil metabolism study.

A typical aerobic soil metabolism study involves treating a characterized soil sample with

radiolabeled Maneb (e.g., ¹⁴C-Maneb) and incubating it in the dark at a constant temperature
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and moisture content. Air is passed through the incubation system to maintain aerobic

conditions, and volatile traps are used to collect any evolved ¹⁴CO₂ or other volatile organic

compounds. Soil samples are collected at various time intervals and extracted with appropriate

solvents. The extracts are then analyzed using techniques such as High-Performance Liquid

Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to identify

and quantify Maneb and its degradation products. The unextracted soil residue is analyzed for

bound residues. Anaerobic studies follow a similar protocol but are conducted in the absence of

oxygen, typically after an initial aerobic phase.

Hydrolysis Studies
Hydrolysis studies are performed to determine the rate of Maneb degradation in water at

different pH levels.
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Caption: General workflow for a hydrolysis study.

Sterile aqueous buffer solutions at environmentally relevant pH values (e.g., 5, 7, and 9) are

prepared. Maneb is added to these solutions, which are then incubated in the dark at a

constant temperature. Samples are collected at specified time intervals and analyzed directly

by HPLC or LC-MS to determine the concentration of the parent compound and any

degradation products.
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Photolysis Studies
Photolysis studies assess the degradation of Maneb in water and on soil surfaces when

exposed to light.
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Caption: General workflow for a photolysis study.

For aqueous photolysis, a solution of Maneb in sterile, buffered water is exposed to a light

source that simulates natural sunlight (e.g., a xenon arc lamp). For soil photolysis, a thin layer

of soil treated with Maneb is similarly irradiated. Dark control samples are incubated under the

same conditions but without light exposure to differentiate between photolytic and other
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degradation processes. Samples are collected over time and analyzed to determine the rate of

degradation and identify photoproducts.

Conclusion
Maneb is a non-persistent fungicide that rapidly degrades in the environment through biotic

and abiotic processes. Its primary metabolite, ETU, is more persistent and mobile, warranting

consideration in environmental risk assessments. The fate and persistence of Maneb are

influenced by a variety of environmental factors, including soil type, pH, temperature, and

sunlight. The data and methodologies presented in this guide provide a comprehensive

overview for researchers and professionals involved in the study and regulation of this

fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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